Cas no 2229597-42-4 (4-(4-ethynylphenyl)oxane-4-carboxylic acid)

• Product Name: 4-(4-ethynylphenyl)oxane-4-carboxylic acid
• CAS No: 2229597-42-4
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• CID: 6396571
• PubChem ID: 165699519
• Update Time: 2025-06-25

4-(4-ethynylphenyl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethynylphenyl)oxane-4-carboxylic acid
• EN300-1758551
• 2229597-42-4

• Inchi： 1S/C14H14O3/c1-2-11-3-5-12(6-4-11)14(13(15)16)7-9-17-10-8-14/h1,3-6H,7-10H2,(H,15,16)
• InChI Key： BHYJMNJGGFPUIN-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C2C=CC(C#C)=CC=2)CC1

Computed Properties

• Exact Mass: 230.094294304g/mol
• Monoisotopic Mass: 230.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(4-ethynylphenyl)oxane-4-carboxylic acid

4-(4-Ethynylphenyl)oxane-4-carboxylic Acid

4-(4-Ethynylphenyl)oxane-4-carboxylic acid (CAS No. 2229597-42-4) is a versatile organic compound with significant potential in various fields, including pharmaceuticals, materials science, and biotechnology. This compound is characterized by its unique structure, which combines an oxane ring (a six-membered cyclic ether) with a carboxylic acid group and an ethynylphenyl substituent. The presence of the ethynyl group (-C≡CH) introduces interesting electronic and steric properties, making it a valuable building block for advanced chemical synthesis.

Recent studies have highlighted the importance of ethynyl-containing compounds in drug discovery. The triple bond in the ethynyl group can serve as a rigid spacer or a reactive site for further functionalization. For instance, researchers have explored the use of 4-(4-ethynylphenyl)oxane-4-carboxylic acid in the development of targeted drug delivery systems. The carboxylic acid group can be easily modified to attach targeting ligands or imaging agents, while the ethynylphenyl moiety provides stability and bioavailability.

In the realm of materials science, oxane derivatives like this compound have shown promise in polymer chemistry. The cyclic ether structure can act as a precursor for synthesizing high-performance polymers with tailored mechanical and thermal properties. For example, a study published in *Macromolecules* demonstrated that polymers derived from oxane-based monomers exhibit excellent resistance to environmental stress cracking, making them suitable for industrial applications.

The synthesis of 4-(4-ethynylphenyl)oxane-4-carboxylic acid typically involves multi-step reactions, including nucleophilic substitution and cyclization. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled the precise incorporation of the ethynylphenyl group into the oxane ring.

Beyond its chemical synthesis, this compound has garnered attention for its potential in biological applications. Preclinical studies suggest that derivatives of 4-(4-ethynylphenyl)oxane-4-carboxylic acid may exhibit anti-inflammatory and antioxidant properties. These findings open new avenues for exploring its role in treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In conclusion, CAS No. 2229597-42-4, or 4-(4-ethynylphenyl)oxane-4-carboxylic acid, stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a key player in future innovations in chemistry and medicine.